Cas no 2171626-70-1 (1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide)

• Product Name: 1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide
• CAS No: 2171626-70-1
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5902202
• PubChem ID: 165532051
• Update Time: 2025-08-05

1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide
• 1-[2-(piperidin-3-yl)ethyl]azetidine-2-carboxamide
• EN300-1282288
• 2171626-70-1

• Inchi： 1S/C11H21N3O/c12-11(15)10-4-7-14(10)6-3-9-2-1-5-13-8-9/h9-10,13H,1-8H2,(H2,12,15)
• InChI Key： KZVBQJJTUAWRJG-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CCC1CNCCC1)N

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide

Introduction to 1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide (CAS No. 2171626-70-1) in Modern Chemical Biology and Medicinal Chemistry

The compound 1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide (CAS No. 2171626-70-1) represents a fascinating intersection of structural complexity and biological activity, making it a subject of significant interest in the fields of chemical biology and medicinal chemistry. Its molecular framework, featuring a piperidine moiety linked to an azetidine ring via an ethyl chain and terminated with a carboxamide group, endows it with unique physicochemical properties and potential therapeutic applications.

From a structural perspective, the presence of the piperidin-3-yl substituent is particularly noteworthy. Piperidine derivatives are well-documented in medicinal chemistry for their ability to enhance solubility, improve pharmacokinetic profiles, and modulate receptor interactions. In particular, the 3-position of the piperidine ring is often utilized to introduce functional groups that can engage with biological targets. The integration of this moiety into the azetidine scaffold—a five-membered heterocycle with high potential for conformational flexibility—suggests that this compound may exhibit versatile binding capabilities. The azetidine ring itself is less explored than its six-membered counterpart, cyclohexane, but it offers a compact structure that can be tailored for specific interactions with biological macromolecules.

The carboxamide group at the 2-position of the azetidine ring further enhances the compound's potential as a pharmacophore. Carboxamides are frequently found in biologically active molecules due to their ability to form hydrogen bonds, participate in salt formation, and serve as leaving groups in enzymatic reactions. This functionalization may enable 1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide to interact with enzymes or receptors in a manner that other analogs might not, opening up possibilities for its use in drug discovery.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such compounds with greater accuracy. Studies using molecular dynamics simulations and virtual screening techniques have shown that piperidine-containing molecules can adopt multiple conformations, which may be critical for their interaction with biological targets. For instance, the flexibility of the azetidine ring could allow the compound to fit into narrow binding pockets or adapt to specific residues on a target protein. This adaptability is particularly valuable when designing molecules that must compete with endogenous substrates or inhibitors.

In light of these structural features, researchers have begun exploring the potential applications of 1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide in various therapeutic areas. One promising direction is its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in numerous diseases, including cancer. The ability of this compound to modulate kinase activity could make it a valuable tool for developing targeted therapies.

Another area of interest is its potential as an antagonist or agonist for G-protein coupled receptors (GPCRs). GPCRs are membrane receptors involved in a wide range of physiological processes, and dysregulation of their activity is associated with many disorders. The unique structural features of 1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide, particularly the piperidine moiety and the flexible azetidine ring, suggest that it may be able to selectively interact with specific GPCRs without causing off-target effects.

Furthermore, there is growing evidence that heterocyclic compounds like those derived from azetidine can exhibit antimicrobial properties. The rigid yet adaptable nature of the azetidine ring allows it to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have shown that derivatives of azetidine can inhibit the growth of certain bacterial strains by targeting vital enzymes or structural components. Given these findings, 1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide may serve as a lead compound for developing novel antimicrobial agents.

The synthesis of this compound also presents an interesting challenge from a chemical biology standpoint. The construction of the azetidine ring requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cyclizations and nucleophilic substitutions have been employed to introduce functional groups at specific positions on the ring. Additionally, protecting group strategies must be carefully employed to prevent unwanted side reactions involving the sensitive amide functionality.

As research continues to uncover new biological activities associated with piperidine-containing compounds, tools such as high-throughput screening (HTS) will become increasingly valuable for identifying derivatives of 1-2-(piperidin-3-yl)ethylazetidine-2-carboxamide with enhanced potency or selectivity. HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling them to identify promising candidates for further optimization.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process by predicting properties such as solubility, bioavailability, and metabolic stability before experimental testing begins. These computational methods can help guide synthetic strategies by highlighting which modifications are most likely to improve a compound's pharmacological profile.

In conclusion,1-2-(piperidin-3-yilethylazetidine)-carboxamide (CAS No. 2171626- 70- 1) represents a structurally intriguing molecule with significant potential in modern chemical biology and medicinal chemistry. Its unique combination of a pip- eridin- 3- y- l moiety, an azeti- dine scaffold, and a carboxamide group positions it as a valuable intermediate for developing novel therapeutic agents. Ongoing research into its biological activities suggests promising applications in areas such as kinase inhibition, GPCR modulation, and antimicrobial therapy. As synthetic methodologies continue to evolve, and computational tools become more sophisticated,this compo- und will undoubtedly play an important role in future drug discovery efforts.